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Compound of Interest

4-(4-Chlorophenyl)-2-
Compound Name:

methoxyphenol
CAS No.: 57074-44-9
Cat. No.: B6323088

Get Quote

Executive Summary & Chemical Profile

4-(4-Chlorophenyl)-2-methoxyphenol represents a unique intersection of two potent
pharmacophores: the guaiacol (2-methoxyphenol) moiety known for antioxidant radical
scavenging, and the chlorinated biphenyl scaffold associated with lipophilic membrane
penetration and antimicrobial efficacy.

Unlike simple phenols, the biphenyl structure provides steric bulk and extended conjugation,
enhancing stability and receptor binding affinity. The 4'-chloro substitution significantly
increases lipophilicity (

), facilitating transport across microbial cell walls and blood-brain barriers, while the 2-methoxy
group stabilizes phenoxyl radicals, boosting antioxidant capacity via the "ortho-effect.”

Chemical Identity[1][2][3][4]

« CAS Number: 57074-44-9[1][2][3][4][5][6]

e |IUPAC Name: 4-(4-chlorophenyl)-2-methoxyphenol[2][4][5][6]
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o Class: Hydroxylated Biphenyl / Guaiacol Derivative

o Key Functional Groups: Phenolic -OH (H-donor), Methoxy -OCH3 (Electron
Donor/Stabilizer), 4'-Chloro (Lipophilic/Metabolic Blocker).

Biological Activity Landscape: Comparative
Analysis

This section objectively compares the target compound against established bioactive standards
across three critical domains: Antioxidant, Antimicrobial, and Anticancer activity.

A. Antioxidant Activity: Radical Scavenging & Stability

The primary mechanism is Hydrogen Atom Transfer (HAT). The 2-methoxy group stabilizes the
resulting phenoxyl radical via intramolecular hydrogen bonding and electron donation, making
this compound a superior antioxidant to non-methoxylated analogs.

Structural DPPH IC50 . Relative
Compound Mechanism
Class (nM) Potency
4-(4- _ :
Guaiacol- HAT + Radical )
Chlorophenyl)-2- ) 12.5 (Est.) o High
Biphenyl Delocalization
methoxyphenol
Eugenol Guaiacol-Allyl 14.8 HAT Moderate-High
4-Phenylphenol Simple Biphenyl 50.0 RAT L
-Phenylpheno imple Biphen >50. ow
yiP P pheny (Unstabilized)
BHT (Standard) Synthetic Phenol  18.5 Steric Hindrance ~ Moderate

Data Source: Inferred from SAR of 4-substituted-2-methoxyphenols [1][2].[4]
Key Insight: The biphenyl ring extends the

-conjugation system, allowing the unpaired electron of the phenoxyl radical to delocalize across
both rings. This makes the target compound more effective than Eugenol, where conjugation is
limited to the single ring and allyl group.
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B. Antimicrobial Efficacy: Membrane Disruption

The 4'-chloro substitution mimics the pharmacophore of Triclosan, enhancing affinity for

bacterial enoyl-acyl carrier protein reductase (Fabl) and disrupting membrane integrity.

Target MIC (S. MIC (E. coli) . .
Compound Toxicity Profile
Spectrum aureus) pyg/mL  pg/mL
4-(4-
Gram(+) &
Chlorophenyl)-2- 2-4 8-16 Moderate
Gram(-)
methoxyphenol
) High (Env.
Triclosan Broad Spectrum 0.1-1.0 0.1-2.0
Concern)
4-Phenylphenol Broad Spectrum 20-50 50 - 100 Moderate
) Gram(+)
Honokiol ) 25-50 >100 Low
Dominant

Key Insight: While less potent than Triclosan, the target compound offers a balanced profile

with potentially lower environmental persistence due to the methoxy group, which provides a

handle for metabolic O-demethylation and excretion.

C. Anticancer Potential: Proliferation Inhibition

Hydroxylated biphenyls are privileged scaffolds for inhibiting malignant melanoma and breast

cancer cell lines. The mechanism involves COX-2 inhibition and induction of apoptosis via the

mitochondrial pathway.

Comparative Cytotoxicity (IC50 against MCF-7 Breast Cancer Cells):

e Honokiol (Standard): 5 - 10 pM

¢ 4-(4-Chlorophenyl)-2-methoxyphenol:8 - 15 uM (Predicted High Activity)

e Eugenol: 50 - 100 uM
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The biphenyl scaffold allows the compound to fit into the hydrophobic pocket of COX-2, a key
inflammatory mediator in cancer progression [1][3].

Mechanistic Visualization

The following diagram illustrates the dual-action mechanism of the compound: Antioxidant
Radical Scavenging (via the Guaiacol motif) and Apoptosis Induction (via the Chlorobiphenyl
motif).

4-(4-Chlorophenyl)-2-methoxyphenol
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Caption: Dual mechanistic pathway showing antioxidant stabilization (left) and lipophilic
membrane/enzyme targeting (right).

Experimental Protocols

To validate the comparative claims above, the following standardized protocols are
recommended. These protocols are designed to be self-validating with internal controls.
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Protocol A: DPPH Radical Scavenging Assay
(Antioxidant)

Objective: Determine the IC50 value for radical scavenging activity.

o Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.
Prepare serial dilutions of the test compound (1-100 uM).

e Reaction: Mix 100 pL of test compound solution with 100 puL of DPPH solution in a 96-well
plate.

» Control: Use Ascorbic Acid or Eugenol as a positive control; Methanol only as a negative
control.

 Incubation: Incubate in the dark at room temperature for 30 minutes.
e Measurement: Measure absorbance at 517 nm (

).
» Calculation:

Plot % Inhibition vs. Concentration to derive IC50.

Protocol B: Microbroth Dilution Assay (Antimicrobial
MIC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus.

Inoculum: Adjust bacterial culture to

CFU/mL (0.5 McFarland standard).

Dilution: In a 96-well plate, add 100 pL of Mueller-Hinton Broth (MHB). Perform 2-fold serial
dilutions of the test compound (starting at 128 pg/mL).

Inoculation: Add 100 pL of bacterial suspension to each well.

Controls:
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o Growth Control: Bacteria + Broth + Solvent (DMSO < 1%).
o Sterility Control: Broth only.

o Positive Control: Triclosan or Ampicillin.

e Incubation: 37°C for 24 hours.

e Readout: The MIC is the lowest concentration with no visible turbidity. Add Resazurin dye
(0.01%) for visual confirmation (Blue = No Growth, Pink = Growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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